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Compound of Interest

Compound Name: AGI-6780

Cat. No.: B605237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AGI-6780 is a potent and selective allosteric inhibitor of the mutant isocitrate dehydrogenase 2

(IDH2) enzyme, specifically the R140Q mutation.[1][2][3] This mutation is a key driver in

several cancers, including acute myeloid leukemia (AML). AGI-6780 inhibits the production of

the oncometabolite (R)-2-hydroxyglutarate (2-HG), leading to the differentiation of cancer cells.

[1][4] Proper handling and preparation of AGI-6780 are crucial for reliable and reproducible

experimental results. These application notes provide detailed protocols for solubilization and

stock solution preparation for both in vitro and in vivo studies.

Physicochemical Properties
Property Value

Molecular Formula C₂₁H₁₈F₃N₃O₃S₂

Molecular Weight 481.5 g/mol [2]

CAS Number 1432660-47-3[2]

Appearance Crystalline solid[2]

Solubility Data
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AGI-6780 exhibits solubility in various organic solvents but is practically insoluble in water.[3][5]

The choice of solvent is critical for preparing stable and effective solutions. Below is a summary

of solubility data in common laboratory solvents.

Solvent Solubility (mg/mL) Molar Equivalent Notes

DMSO ≥ 29 mg/mL[5][6][7] ~60.23 mM[5][6][7]

Use fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

[1][6]

DMF 30 mg/mL[2] ~62.3 mM

Ethanol 5 - 87 mg/mL[2][3] ~10.4 - 180.7 mM[3]

DMSO:PBS (pH 7.2)

(1:4)
0.2 mg/mL[2] ~0.415 mM

Water
Insoluble (< 0.1

mg/mL)[3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AGI-6780 Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common

practice for in vitro experiments such as cell-based assays.[5][6]

Materials:

AGI-6780 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette
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Procedure:

Weighing: Accurately weigh the desired amount of AGI-6780 powder. For 1 mL of a 10 mM

stock solution, you will need 4.815 mg of AGI-6780 (Molecular Weight = 481.5 g/mol ).

Dissolving: Add the appropriate volume of anhydrous DMSO to the AGI-6780 powder. For a

10 mM stock, if you weighed 4.815 mg, add 1 mL of DMSO.

Vortexing: Vortex the solution thoroughly until the AGI-6780 is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[1][3]

Storage: Store the aliquoted stock solution at -20°C or -80°C for long-term stability.[1][2] The

solution is stable for at least one month at -20°C and up to a year at -80°C.[1]
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Workflow for 10 mM AGI-6780 Stock Preparation

1. Weigh AGI-6780 Powder

2. Add Anhydrous DMSO

4.815 mg for 1 mL

3. Vortex to Dissolve

Completely dissolve

4. Aliquot into Single-Use Tubes

Prevent freeze-thaw

5. Store at -20°C or -80°C

Long-term stability

Click to download full resolution via product page

Workflow for preparing a 10 mM AGI-6780 stock solution.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
For in vivo experiments, AGI-6780 needs to be formulated in a biocompatible vehicle. The

following is an example of a formulation for a clear solution.

Materials:
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AGI-6780 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Calibrated pipettes

Procedure:

Initial Dissolution: Prepare a concentrated stock of AGI-6780 in DMSO.

Vehicle Preparation: In a sterile tube, add the solvents in the following order, ensuring the

solution is clear after each addition:

10% DMSO (containing the dissolved AGI-6780)

40% PEG300

5% Tween-80

45% Saline

Mixing: Mix thoroughly after the addition of each component. The final solution should be

clear. If precipitation occurs, gentle warming or sonication may be used.[6]

Usage: It is recommended to prepare this working solution fresh on the day of use for

optimal results.[1][6]

Signaling Pathway Inhibition by AGI-6780
AGI-6780 acts by inhibiting the neomorphic activity of mutant IDH2 (R140Q), which catalyzes

the conversion of α-ketoglutarate (α-KG) to 2-hydroxyglutarate (2-HG).[1] The accumulation of
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2-HG competitively inhibits α-KG-dependent dioxygenases, including histone and DNA

demethylases, leading to epigenetic alterations and a block in cellular differentiation.[4] By

inhibiting mutant IDH2, AGI-6780 reduces 2-HG levels, thereby restoring normal epigenetic

regulation and promoting cellular differentiation.[1][4]
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AGI-6780 Mechanism of Action

Mutant IDH2 (R140Q)
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Mechanism of AGI-6780 in inhibiting mutant IDH2 signaling.
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Stability and Storage
Proper storage of AGI-6780 is essential to maintain its potency and ensure the reliability of

experimental outcomes.

Powder: Store the lyophilized powder at -20°C, desiccated.[3][5] In this form, it is stable for at

least 3 years.[1][3]

Stock Solutions: Aliquot and store stock solutions at -20°C for up to one month or -80°C for

up to one year to prevent degradation from repeated freeze-thaw cycles.[1]

Conclusion
These application notes provide a comprehensive guide for the effective use of AGI-6780 in

research settings. Adherence to these protocols for solubility, stock solution preparation, and

storage will contribute to the accuracy and reproducibility of studies investigating the

therapeutic potential of inhibiting mutant IDH2. For any specific experimental setups, further

optimization may be required. Always refer to the manufacturer's specific recommendations for

the lot of AGI-6780 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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